2-(4,4-Difluorocyclohexyl)acetonitrile
Cat. No. B2950060
M. Wt: 159.18
InChI Key: YCPSRZKMHXVJDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09006275B2
Procedure details
To a solution of Example 184B (4.5 g, 15 mmol) in dimethylsulfoxide (100 mL) was added sodium cyanide (Aldrich, 2.2 g, 45 mmol). The reaction mixture was stirred at 80° C. for 14 hours, cooled to room temperature, quenched with saturated aqueous NaHCO3 (50 mL) and extracted with diethyl ether (3×50 mL). The combined organic extracts were dried over anhydrous MgSO4, filtered and concentrated under reduced pressure. The residue was purified by column chromatography using an Analogix® Intelliflash280™ (SiO2, 50% pentane in ether) to afford the title compound. MS (ESI+) m/z 177 (M+NH4)+.
Name
Identifiers
|
REACTION_CXSMILES
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CC1C=CC(S(O[CH2:12][CH:13]2[CH2:18][CH2:17][C:16]([F:20])([F:19])[CH2:15][CH2:14]2)(=O)=O)=CC=1.[C-:21]#[N:22].[Na+]>CS(C)=O>[F:20][C:16]1([F:19])[CH2:15][CH2:14][CH:13]([CH2:12][C:21]#[N:22])[CH2:18][CH2:17]1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
4.5 g
|
|
Type
|
reactant
|
|
Smiles
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CC1=CC=C(C=C1)S(=O)(=O)OCC1CCC(CC1)(F)F
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Name
|
|
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Quantity
|
2.2 g
|
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Type
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reactant
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Smiles
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[C-]#N.[Na+]
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred at 80° C. for 14 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled to room temperature
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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quenched with saturated aqueous NaHCO3 (50 mL)
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with diethyl ether (3×50 mL)
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
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|
Details
|
The combined organic extracts were dried over anhydrous MgSO4
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FILTRATION
|
Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified by column chromatography
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
